Cas no 1804433-63-3 (5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide
• CAS No: 1804433-63-3
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4865348
• Update Time: 2025-06-27

5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-2-1-11-6(12(13)14)3(5(8)9)4(2)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： FFSHDPWCYZBOIE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide

Introduction to 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide (CAS No. 1804433-63-3)

5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1804433-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridine derivatives, characterized by its nitro and bromo substituents, as well as a difluoromethyl group and a sulfonamide moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide consists of a pyridine ring that is functionalized at multiple positions. The presence of a bromo group at the 5-position, a nitro group at the 2-position, and a difluoromethyl group at the 3-position introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. Additionally, the sulfonamide group at the 4-position enhances solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in nitropyridine derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The electron-rich nature of the pyridine ring, combined with the electron-withdrawing substituents, makes this class of compounds highly versatile for further chemical modifications and derivatization.

One of the most compelling aspects of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide is its utility as a building block in drug discovery. Thebrominated pyridine core allows for easy introduction of other functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility enables chemists to generate a wide range of derivatives with tailored biological activities. Furthermore, thedifluoromethyl group is known to enhance metabolic stability and binding affinity, making it an attractive feature in drug design.

The sulfonamide moiety in 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide also plays a crucial role in its pharmacological profile. Sulfonamides are well-documented for their biological activity across multiple targets, including enzymes and receptors involved in disease pathways. The presence of this group can modulate the pharmacokinetic properties of the molecule, improving its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent studies have highlighted the potential of nitropyridine derivatives as inhibitors of kinases and other enzyme targets relevant to cancer therapy. For instance, modifications of thenitro group have been shown to enhance binding to specific protein targets while minimizing off-target effects. Similarly, thebromo substituent can be used to introduce further functionalization through transition-metal-catalyzed reactions, allowing for the creation of complex molecular architectures.

Thedifluoromethyl group is another key feature that has been extensively studied in medicinal chemistry. This substituent not only improves metabolic stability but also enhances binding interactions with biological targets due to its ability to engage hydrophobic pockets or participate in hydrogen bonding. In particular, difluorinated compounds have shown promise in preclinical studies as inhibitors of protein-protein interactions and enzyme inhibition.

In terms of synthetic methodologies, 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide can be synthesized through multi-step organic transformations starting from commercially available precursors. The synthesis typically involves halogenation reactions to introduce the bromo group, nitration to add the nitro substituent, protection-deprotection strategies to handle the sulfonamide functionality, and introduction of the difluoromethyl group via metal-catalyzed cross-coupling or other fluorination techniques.

The sulfonamide synthesis often requires careful optimization to ensure high yields and purity. Protecting groups such as carbodiimides or phthalimides are commonly used to prevent unwanted side reactions during intermediate steps. Once all functional groups are installed, deprotection under mild acidic or basic conditions yields the final product.

The pharmacological evaluation of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of various kinases and enzymes associated with cancer progression. Additionally, preliminary animal models have shown promising results regarding its ability to modulate inflammatory pathways and reduce tumor growth.

The solubility and bioavailability of this compound have been optimized through structural modifications aimed at improving pharmacokinetic profiles. The sulfonamide group contributes significantly to water solubility while maintaining metabolic stability. Furthermore, computational modeling has been employed to predict binding affinities and optimize lead structures for better drug-like properties.

The versatility of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide as a scaffold for drug discovery continues to drive innovation in medicinal chemistry. Researchers are exploring new synthetic routes and functionalization strategies to expand its applicability across different therapeutic areas. The integration of modern techniques such as high-throughput screening (HTS) and structure-based drug design is accelerating the development pipeline for novel therapeutics derived from this compound.

In conclusion,5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-sulfonamide (CAS No. 1804433-63-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its utility as a building block for drug discovery continues to be leveraged by academic researchers and pharmaceutical companies alike. As our understanding of disease mechanisms evolves,this compound will undoubtedly play an important role in developing next-generation therapeutic agents that address unmet medical needs.